4-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid

• CAS No.: 1214338-86-9
• Molecular Formula: C13H8F3NO3
• Molecular Weight: 283.20 g/mol
• IUPAC Name: 4-pyridin-3-yl-2-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C13H8F3NO3/c14-13(15,16)20-11-6-8(3-4-10(11)12(18)19)9-2-1-5-17-7-9/h1-7H,(H,18,19)
• InChI Key: PRAGEGRVVIHOCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC(=C(C=C2)C(=O)O)OC(F)(F)F

Description

4-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid is a benzoic acid derivative featuring a pyridin-3-yl substituent at the 4-position and a trifluoromethoxy group at the 2-position. Its molecular formula is C₁₃H₈F₃NO₃, with a molecular weight of 283.21 g/mol. The compound has been studied extensively for its interactions with cytochrome P450 enzymes, particularly CYP199A4, a bacterial monooxygenase. Binding studies reveal that the pyridin-3-yl nitrogen coordinates directly to the heme iron, inducing a type II spectral response characterized by a Soret band red shift to 424 nm and a high-spin state transition .

Biological Activity

4-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted at the 3-position with a trifluoromethoxy group and a benzoic acid moiety. The trifluoromethoxy group is known to enhance lipophilicity and can significantly influence biological activity.

Research indicates that compounds similar to 4-(pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid can modulate various biological pathways:

• Inhibition of Enzymatic Activity : Some studies suggest that benzoic acid derivatives can inhibit enzymes such as cathepsins B and L, which are involved in proteolytic processes. For instance, a related compound demonstrated significant activation of these enzymes, leading to enhanced autophagy and proteasome activity in human fibroblasts .
• Antiinflammatory Effects : Compounds with similar structures have shown promise as EP4 antagonists, inhibiting prostaglandin E2 (PGE2) and reducing inflammation in various models .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 4-(pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid and its analogs:

Activity	IC50 Value	Model/System	Reference
Inhibition of Cathepsins B & L	Not specified	Human fibroblasts
Antiinflammatory (EP4 antagonist)	123 nM	LPS-stimulated human whole blood
Antiproliferative	Not specified	Various cancer cell lines

Case Studies

• Proteostasis Modulation : A study evaluated the effect of benzoic acid derivatives on the autophagy-lysosome pathway (ALP) and ubiquitin-proteasome pathway (UPP). The results indicated that certain derivatives could enhance proteostasis network functionality, suggesting potential applications in aging-related disorders .
• Antiinflammatory Research : Compound 4f, an analog, was tested for its ability to inhibit TNFα reduction in an ex vivo model. This study highlighted its potential as a clinical candidate for treating inflammatory conditions .
• Antiproliferative Activity : Research on antimicrobial peptides showed that small molecular weight compounds could have dual roles as antimicrobial and anticancer agents. The bioactive compounds produced from microbial sources demonstrated significant anticancer activity against prostate cancer cell lines .

Comparison with Similar Compounds

Substituent Position Effects: Pyridinyl Isomers

• This difference underscores the critical role of nitrogen positioning in enzyme binding .
• 4-[4-(Trifluoromethyl)-2-pyridyl]benzoic Acid (C₁₃H₈F₃NO₂, MW 267.20 g/mol): Replacing the trifluoromethoxy group with a trifluoromethyl group reduces electron-withdrawing effects.

Trifluoromethoxy vs. Hydroxyl/Methoxy Derivatives

• This compound is hypothesized to exhibit antioxidant activity due to its phenolic structure .

• 4-Methoxybenzoic Acid (C₈H₈O₃, MW 152.15 g/mol):
  A simpler analog lacking fluorine substituents. It induces a type I spectral response in CYP199A4, characterized by low- to high-spin state transitions without heme coordination. This contrasts sharply with the type II behavior of the trifluoromethoxy-pyridinyl derivative .

Functional Group Modifications

• 4-[(4-{[2-(Trifluoromethoxy)phenyl]amino}pyrimidin-2-yl)amino]benzoic Acid (C₁₈H₁₃F₃N₄O₃, MW 475.08 g/mol): This compound incorporates a pyrimidinyl-amino linkage, expanding its π-stacking and hydrogen-bonding capabilities. Its larger structure may hinder active-site access in enzymes compared to the pyridinyl derivative .

• 4-(Trifluoromethoxy)benzoic Acid Hydrazide (C₈H₇F₃N₂O₂, MW 220.14 g/mol):
  The hydrazide functional group introduces nucleophilic reactivity, making it suitable for conjugation chemistry. However, this modification eliminates the carboxylic acid’s ability to coordinate metal centers like heme iron .

Key Data Table: Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	CYP199A4 Interaction
4-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid	C₁₃H₈F₃NO₃	Pyridin-3-yl, trifluoromethoxy	283.21	Type II, Soret 424 nm, heme coordination
4-(Pyridin-2-yl)-benzoic acid	C₁₂H₉NO₂	Pyridin-2-yl	199.20	Type II, Soret 422 nm, aqua ligand retained
4-[4-(Trifluoromethyl)-2-pyridyl]benzoic acid	C₁₃H₈F₃NO₂	Trifluoromethyl, pyridin-2-yl	267.20	Not reported
2-Hydroxy-4-[4-(trifluoromethoxy)phenyl]benzoic acid	C₁₄H₉F₃O₄	Hydroxyl, trifluoromethoxyphenyl	298.22	Antioxidant potential
4-Methoxybenzoic acid	C₈H₈O₃	Methoxy	152.15	Type I, low-to-high spin transition

Implications for Drug Design

• Electron-Withdrawing Effects : The trifluoromethoxy group enhances metabolic stability and membrane permeability compared to methoxy or hydroxyl groups.
• Synthetic Flexibility : Analogs with hydrazide or pyrimidinyl groups (e.g., ) offer routes for prodrug design or targeted delivery .

Q & A

Q. How to ensure reproducibility in scaled-up synthesis?

• Answer :
• Process analytical technology (PAT) : Implement in-line FTIR or Raman spectroscopy for real-time monitoring.
• Quality control : Adhere to ICH guidelines for impurity profiling (e.g., ≤0.15% for unknown impurities) .